Methyl 5-bromo-2-cyano-4-formylphenylacetate
Overview
Description
Methyl 5-bromo-2-cyano-4-formylphenylacetate (MBCFPA) is a synthetic compound that has recently been used in laboratory experiments and scientific research. It is a brominated phenylacetate derivative of cyanoacetic acid with a methyl group attached. This compound has a variety of uses in laboratory experiments, scientific research, and other applications, and is an important tool for scientists.
Scientific Research Applications
Methyl 5-bromo-2-cyano-4-formylphenylacetate has a variety of applications in scientific research. It has been used in the synthesis of various compounds, such as pharmaceuticals, dyes, and other organic molecules. It has also been used in the synthesis of enzymes, as well as in the study of enzyme kinetics and biochemical pathways. Additionally, it has been used to study the interactions between proteins and other molecules, as well as in the study of protein structure and function.
Mechanism Of Action
The mechanism of action of Methyl 5-bromo-2-cyano-4-formylphenylacetate is not completely understood. However, it is believed to be involved in the formation of covalent bonds between molecules, as well as in the stabilization of proteins and other molecules. Additionally, it has been suggested that it may be involved in the regulation of enzyme activity.
Biochemical And Physiological Effects
The biochemical and physiological effects of Methyl 5-bromo-2-cyano-4-formylphenylacetate are not well understood. However, it has been suggested that it may be involved in the regulation of enzyme activity, as well as in the formation of covalent bonds between molecules. Additionally, it has been suggested that it may be involved in the stabilization of proteins and other molecules.
Advantages And Limitations For Lab Experiments
Methyl 5-bromo-2-cyano-4-formylphenylacetate has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized in a variety of ways. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, it is also relatively expensive and may not be available in all locations.
Future Directions
There are several potential future directions for research involving Methyl 5-bromo-2-cyano-4-formylphenylacetate. One potential direction is to further explore its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug design and development. Additionally, further research could be done to explore its potential applications in the study of enzyme kinetics and biochemical pathways. Finally, further research could be done to explore its potential applications in the study of protein structure and function.
properties
IUPAC Name |
methyl 2-(5-bromo-2-cyano-4-formylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO3/c1-16-11(15)4-7-3-10(12)9(6-14)2-8(7)5-13/h2-3,6H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSYFKCWUNRVDLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=C(C=C1C#N)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-bromo-2-cyano-4-formylphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(5-Chloro-2-hydroxyphenyl)methyl]amino}benzoic acid](/img/structure/B1417005.png)